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Compound of Interest

Compound Name: Pentanamide

Cat. No.: B147674

Pentanamide is a primary amide derived from pentanoic acid.[1][2] Its solubility characteristics
are a critical aspect of its application in various chemical and biological systems.[1] A summary
of its key properties is presented below.

Property Value Source

CAS Number 626-97-1 [11[3]

Molecular Formula CsH11NO [1][3]

Molecular Weight 101.15 g/mol [1114]
Appearance White, shiny powder or flakes 516171

Melting Point 101-106 °C [5][8]

Boiling Point 232.3 °C at 760 mmHg [8]

Density 0.904 g/cm?3 [8]

LogP (Octanol/Water) 0.36-1.36 [819]

Water Solubility Soluble (almost transparency) 516171811 0]11]

Understanding the Solubility of Pentanamide

The solubility of pentanamide in water is a result of the interplay between its hydrophilic amide
group and its hydrophobic alkyl chain. While specific quantitative data is not abundant in
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publicly available literature, the compound is generally described as moderately to readily
soluble in water.[1][3][5][8]

Key Influencing Factors

Hydrogen Bonding: The primary driver for the aqueous solubility of amides is their ability to
form hydrogen bonds with water.[12][13] The amide group (-CONH:z) of pentanamide can act
as both a hydrogen bond donor (via the N-H bonds) and a hydrogen bond acceptor (via the
carbonyl oxygen's lone pairs).[13][14] This allows it to integrate into the hydrogen-bonding
network of water.[13][14]

Alkyl Chain Length: The five-carbon chain (pentyl group) is a hydrophobic component. As the
length of the carbon chain in amides increases, the hydrophobic character of the molecule
becomes more dominant, leading to a general decrease in water solubility.[1][15]
Pentanamide's moderate solubility reflects a balance between its hydrophilic amide head and
its relatively short hydrophobic tail.[1]

Temperature: For most solids dissolving in liquids, solubility tends to increase with temperature.
[1] This is because the dissolution process is often endothermic, and applying heat provides
the energy needed to overcome the lattice energy of the solid and the intermolecular forces
between solvent molecules.
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Factors influencing the aqueous solubility of pentanamide.
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Molecular Interactions

The fundamental mechanism of dissolution involves the interaction of pentanamide with
surrounding water molecules. The polar amide group readily forms hydrogen bonds, while the
nonpolar alkyl chain interacts with water through weaker London dispersion forces, causing
some disruption of water's hydrogen-bonded structure.

Hydrogen bonding between pentanamide and water molecules.

Experimental Determination of Solubility

Accurate determination of solubility is crucial for drug development and formulation.[16] The
Shake-Flask method is a gold-standard technique for measuring thermodynamic solubility,
while turbidimetric methods offer a higher-throughput alternative for kinetic solubility, often used
in early drug discovery.[16][17]

Protocol: Shake-Flask Method

The shake-flask method, established by Higuchi and Connors, is considered the most reliable
technique for determining thermodynamic solubility.[16]

Objective: To determine the equilibrium concentration of a solute in a solvent at a specific
temperature.

Materials:

» Pentanamide (certified reference material)

e High-purity water (e.g., Milli-Q or equivalent)

e Glass vials with screw caps

o Constant temperature shaker/incubator

o Centrifuge or filtration system (e.g., 0.22 um syringe filters)

¢ Analytical instrument for concentration measurement (e.g., HPLC-UV, LC-MS)

o Calibrated analytical balance and pH meter

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://moglen.law.columbia.edu/twiki/pub/LawNetSoc/BahradSokhansanjFirstPaper/46AdvDrugDisc3_Lipinski_rule_of_five_2001.pdf
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

e Preparation: Add an excess amount of pentanamide to a glass vial to ensure that a solid
phase remains at equilibrium. The exact amount should be sufficient to create a saturated
solution.

e Solvent Addition: Add a precise volume of water to the vial.

» Equilibration: Seal the vials and place them in a shaker incubator set to a constant
temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a predetermined period (typically
24-72 hours) to ensure equilibrium is reached.

» Phase Separation: After equilibration, allow the vials to stand undisturbed at the set
temperature to let the excess solid settle. Separate the saturated solution from the
undissolved solid via centrifugation or filtration. This step is critical to avoid including solid
particles in the sample for analysis.

o Analysis: Accurately dilute an aliquot of the clear supernatant and determine the
concentration of dissolved pentanamide using a validated analytical method like HPLC.

o Calculation: The measured concentration represents the solubility of pentanamide at the
specified temperature. The experiment should be repeated at least in triplicate to ensure
reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.solubilityofthings.com/pentanamide
https://pubchem.ncbi.nlm.nih.gov/compound/Pentanamide
https://cymitquimica.com/cas/626-97-1/
https://aobious.com/aobious/cancer-research/45044-valeramide.html?search_query=DIY+pistol+kit+Canada+%7C+Visit%3A+www.GHSTKIT.com+%7C++depk9868.uFio&results=11216
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1212653.htm
https://www.guidechem.com/encyclopedia/pentanamide-dic6158.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1212653.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1212653.aspx
https://www.lookchem.com/ProductWholeProperty_LCPL493209.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1212653_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1212653_EN.htm
https://henankerui.lookchem.com/products/CasNo-626-97-1-Pentanamide--23669977.html
https://henankerui.lookchem.com/products/CasNo-626-97-1-Pentanamide--23669977.html
https://www.echemi.com/products/pid_Rock5550-pentanamide.html
https://www.solubilityofthings.com/amides-structure-properties-and-reactions
https://en.wikipedia.org/wiki/Amide
http://webhome.auburn.edu/~deruija/pda1_amides.pdf
https://scienceready.com.au/pages/amides
https://www.researchgate.net/publication/221924417_Experimental_and_Computational_Methods_Pertaining_to_Drug_Solubility
https://moglen.law.columbia.edu/twiki/pub/LawNetSoc/BahradSokhansanjFirstPaper/46AdvDrugDisc3_Lipinski_rule_of_five_2001.pdf
https://www.benchchem.com/product/b147674#pentanamide-solubility-in-water
https://www.benchchem.com/product/b147674#pentanamide-solubility-in-water
https://www.benchchem.com/product/b147674#pentanamide-solubility-in-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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